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Abstract

This technical guide provides a comprehensive overview of N-acetylglyphosate, a primary
metabolite of the widely used herbicide glyphosate, particularly in glyphosate-tolerant
transgenic plants. This document details its chemical identity, physicochemical properties, and
provides an in-depth look at its metabolic pathway. Detailed experimental protocols for its
analysis are included, alongside a discussion of its synthesis and purification. This guide is
intended to serve as a critical resource for researchers, scientists, and professionals in drug
development and environmental science, facilitating a deeper understanding of N-
acetylglyphosate's role and characteristics.

Chemical and Physical Data

N-acetylglyphosate, systematically named N-acetyl-N-(phosphonomethyl)glycine, is a key
derivative of glyphosate.[1] Its unique chemical identity is crucial for its detection and
guantification in various matrices.

Table 1: Chemical Identification of N-Acetylglyphosate
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Identifier Value

CAS Number 129660-96-4[2]

Molecular Formula CsH10NOeP[2]

IUPAC Name 2-[acetyl(phosphonomethyl)amino]acetic acid[2]
Synonyms N-Acetyl-N-(phosphonomethyl)glycine[1]

INChI=1S/C5H10NO6P/c1-4(7)6(2-5(8)9)3-

InChl 13(10,11)12/h2-3H2,1H3,(H,8,9)(H2,10,11,12)
(2]
SMILES CC(=0)N(CC(=0)0)CP(=0)(0)O[2]

The physicochemical properties of N-acetylglyphosate are fundamental to understanding its
environmental fate, designing analytical methods, and assessing its biological interactions.

Table 2: Physicochemical Properties of N-Acetylglyphosate

Property Value

Molecular Weight 211.11 g/mol [2]

Appearance White to off-white solid[1]

Melting Point 56-59 °C[1]

Solubility Slightly soluble in water and DMSO[1]
Exact Mass 211.0246 g/mol [2]

Spectral Data

Spectroscopic data is essential for the unambiguous identification and structural elucidation of
N-acetylglyphosate. While comprehensive public spectral data is limited, some information
can be gleaned from patents and analytical literature.

Table 3: Spectral Data for N-Acetylglyphosate

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lgcstandards.com/PL/en/N-Acetyl-Glyphosate/p/TRC-A178245
https://www.lgcstandards.com/PL/en/N-Acetyl-Glyphosate/p/TRC-A178245
https://www.lgcstandards.com/PL/en/N-Acetyl-Glyphosate/p/TRC-A178245
https://www.usbio.net/biochemicals/001394/NAcetyl-Glyphosate
https://www.lgcstandards.com/PL/en/N-Acetyl-Glyphosate/p/TRC-A178245
https://www.lgcstandards.com/PL/en/N-Acetyl-Glyphosate/p/TRC-A178245
https://www.benchchem.com/product/b123565?utm_src=pdf-body
https://www.benchchem.com/product/b123565?utm_src=pdf-body
https://www.lgcstandards.com/PL/en/N-Acetyl-Glyphosate/p/TRC-A178245
https://www.usbio.net/biochemicals/001394/NAcetyl-Glyphosate
https://www.usbio.net/biochemicals/001394/NAcetyl-Glyphosate
https://www.usbio.net/biochemicals/001394/NAcetyl-Glyphosate
https://www.lgcstandards.com/PL/en/N-Acetyl-Glyphosate/p/TRC-A178245
https://www.benchchem.com/product/b123565?utm_src=pdf-body
https://www.benchchem.com/product/b123565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Spectroscopic Technique

Data

13C NMR (100MHz, DMSO)

3 (ppm): 173.1, 169.5, 54.5, 54.2, 20.5

Mass Spectrometry (MS)

m/z: 212.1 (M+H)*

1H NMR

While specific spectra for N-acetylglyphosate
are not readily available in public databases, the
proton NMR spectrum of its parent compound,
glyphosate, shows a characteristic doublet for
the CH2-P group at approximately 3.12 ppm with
a coupling constant of 12.3 Hz.[3] It is
anticipated that the acetyl group in N-
acetylglyphosate would introduce a singlet in the

aliphatic region.

Infrared (IR) Spectroscopy

Specific IR spectra for N-acetylglyphosate are
not widely published. However, characteristic
absorption bands for glyphosate include those
for P-OH (1170, 1223 cm~1), P-O (830, 1000
cm~1), and POsH~ (798, 1268 cm~1).[4] N-
acetylglyphosate would be expected to show
additional characteristic bands for the amide

carbonyl group.

Experimental Protocols

Accurate and reliable analytical methods are paramount for the detection and quantification of

N-acetylglyphosate in various samples, including environmental and biological matrices.

Analytical Method for Detection and Quantification in

Food Matrices

This protocol is adapted from a validated method for the analysis of glyphosate and its

metabolites in food.[5]

Objective: To detect and quantify N-acetylglyphosate in food samples using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Materials:

50 mM Acetic acid and 10 mM EDTA in water (Extraction Solution)

Oasis HLB solid-phase extraction (SPE) columns

LC-MS/MS system with electrospray ionization (ESI) in negative mode

N-acetylglyphosate analytical standard[6]
Procedure:
o Sample Extraction:
o Homogenize the food sample.
o Extract a known weight of the homogenized sample with the aqueous extraction solution.
e Cleanup:
o Centrifuge the extract to pellet solid debris.

o Pass the supernatant through a conditioned Oasis HLB SPE column to remove interfering
substances.

e Analysis:
o Filter the cleaned extract.
o Analyze the final extract by LC-MS/MS in negative ionization mode.

o Quantify N-acetylglyphosate using a calibration curve prepared from the analytical
standard.

Workflow for N-acetylglyphosate Analysis:
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Figure 1: Analytical workflow for N-acetylglyphosate.

Synthesis and Purification

While N-acetylglyphosate is commercially available as an analytical standard, understanding
its synthesis is valuable for research purposes. A method for its synthesis is described in patent
literature.

Synthesis of N-acetylglyphosate

The following is a conceptual laboratory-scale synthesis based on principles from industrial
processes.

Reaction Scheme: The synthesis of N-acetylglyphosate can be achieved through the
acetylation of glyphosate. A more complex, multi-step industrial synthesis involves the reaction
of N-phosphoryl methyl acetamide with paraformaldehyde followed by further reactions.

Note: Detailed, peer-reviewed laboratory synthesis protocols for N-acetylglyphosate are not
widely available. The synthesis involves handling of organophosphorus compounds and should
be performed by qualified personnel with appropriate safety precautions.

Purification

Purification of N-acetylglyphosate from a reaction mixture would likely involve
chromatographic techniques.

Conceptual Purification Protocol:

o Initial Extraction: After the reaction, an initial purification could be achieved by liquid-liquid
extraction to remove nonpolar impurities.
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e Chromatography:

o lon-Exchange Chromatography: Given the acidic nature of N-acetylglyphosate, anion-
exchange chromatography could be an effective purification method.[7]

o Reverse-Phase Chromatography: For less polar impurities, reverse-phase
chromatography could be employed.

o Crystallization: The purified product could be obtained as a solid through crystallization from
an appropriate solvent system.

Biological Role and Signaling Pathways

N-acetylglyphosate is primarily known as a metabolite of glyphosate in genetically modified
(GM), glyphosate-tolerant crops.[8] These crops contain a gene encoding the enzyme
glyphosate N-acetyltransferase (GAT).[9][10]

Metabolic Pathway of Glyphosate to N-acetylglyphosate: The GAT enzyme catalyzes the
transfer of an acetyl group from acetyl-CoA to the secondary amine of glyphosate, thereby
inactivating the herbicide.[11][12] This detoxification pathway is a key mechanism of glyphosate
resistance in these GM plants.[13]

Glyphosate

Glyphosate
N-acetyltransferase (GAT)

N-acetylglyphosate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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